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Compound of Interest

Compound Name: Luteolinidol chloride

Cat. No.: B1675521 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

luteolinidol chloride in a laboratory setting. The following procedures are based on general

best practices for non-hazardous chemical waste disposal. Researchers, scientists, and drug

development professionals should always consult their institution's specific chemical hygiene

plan and local regulations before proceeding.

Summary of Chemical Data for Disposal
Proper waste identification is the first step in safe disposal. The following table summarizes key

identifiers for luteolinidol chloride.

Property Value

Chemical Name Luteolinidin chloride

CAS Number 1154-78-5

Molecular Formula C₁₅H₁₁O₅Cl

Hazard Classification

This substance does not meet the criteria for

classification as hazardous according to GHS.

[1][2][3]

Physical State Solid, Powder
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Experimental Protocol: Step-by-Step Disposal of
Luteolinidol Chloride
This protocol outlines the procedure for the disposal of luteolinidol chloride and associated

contaminated materials.

1. Personal Protective Equipment (PPE) Assessment:

Before handling the chemical waste, ensure you are wearing appropriate PPE.

Required PPE:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles.[2]

Laboratory coat.

2. Waste Segregation:

Do not mix luteolinidol chloride waste with other chemical waste streams, especially

solvents or reactive chemicals.

Keep solid waste separate from liquid waste.

3. Packaging Solid Luteolinidol Chloride Waste:

Place any unused or expired solid luteolinidol chloride into a designated, sealable, and

chemically compatible waste container.

The container should be in good condition and have a secure, screw-on cap.

Do not overfill the container; leave at least 10% headspace to prevent spills.

4. Packaging Contaminated Labware:

Collect any lab supplies, such as weighing paper, gloves, or wipes, that are contaminated

with luteolinidol chloride.
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Place these items in a clear plastic bag.[4]

Double-bag the waste to ensure containment.[4]

This bag should then be placed in a designated solid chemical waste container.

5. Labeling the Waste Container:

Label the waste container clearly. The label should include:

The full chemical name: "Luteolinidol Chloride".

The words "Non-Hazardous Waste for Disposal" (or as required by your institution).

The name and contact information of the generating laboratory/researcher.

The accumulation start date.

6. Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is away from general lab traffic and incompatible materials.

7. Arranging for Disposal:

Follow your institution's procedure for chemical waste pickup. This typically involves

submitting a request through your Environmental Health and Safety (EHS) department.

Do not dispose of solid luteolinidol chloride in the regular trash unless explicitly permitted

by your institution's EHS for this specific chemical.[1][2]

8. Disposal of Empty Containers:

Once the original luteolinidol chloride container is empty, deface or remove the original

label.
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Dispose of the empty container in the regular laboratory trash or recycling, in accordance

with your institution's guidelines for empty chemical containers.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

luteolinidol chloride.
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Start: Luteolinidol Chloride Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid Luteolinidol Chloride?

Package in a Labeled, Sealable Container

Yes

Is it contaminated labware?

No

Store in Designated Satellite Accumulation Area

Double-bag in clear plastic bags

Yes

Request Pickup via Institutional EHS

No (e.g., empty container - follow separate protocol)

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for Luteolinidol Chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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